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Compound of Interest

Compound Name: 4-Butylpyridine

Cat. No.: B1266651

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for 4-Butylpyridine, including detailed operational and disposal plans to
foster a secure laboratory environment.

Chemical Safety and Hazard Information

4-Butylpyridine is a combustible liquid that can cause significant irritation.[1][2][3][4] It is
crucial to be aware of its potential hazards to implement appropriate safety measures.

Hazard Classifications:
o Causes skin irritation (H315)[1][2]
o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]
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Physical and Chemical Properties

Physical State

Liquid[1]

Color Colorless to pale yellow[1]
Boiling Point 196-197 °CJ[5]

Flash Point 67 °C (152.6 °F) - closed cup[5]
Density 0.923 g/mL at 25 °C[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risks when handling 4-
Butylpyridine. The following table summarizes the recommended protective equipment.
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Specifications and

Protection Type Recommended Equipment o
Guidelines
Must be tested and approved
Safety glasses with side under government standards

Eye Protection ) )
shields or chemical goggles. such as EN166 (EU) or OSHA

29 CFR 1910.133.[1][4]

Neoprene or PVC gloves are
recommended.[3] Nitrile gloves
] ] ] are not recommended.[6]
Hand Protection Chemical-resistant gloves. )
Gloves must be inspected
before use and removed using

proper techniques.[1]

If ventilation is inadequate, use
a full-face respirator with multi-

Respiratory Protection Air-purifying respirator. purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges.[1][5]

Overalls, a P.V.C. apron, or
) ] ) other protective clothing
Body Protection Protective clothing. _
should be worn to prevent skin

contact.[3]

Operational and Handling Protocols

Adherence to strict operational protocols is essential for the safe handling of 4-Butylpyridine
in a laboratory setting.

Workflow for Handling 4-Butylpyridine
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Workflow for Handling 4-Butylpyridine
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Caption: A procedural diagram outlining the key steps for the safe handling of 4-Butylpyridine
from preparation to storage.

Handling Procedures:

Ventilation: Always handle 4-Butylpyridine in a well-ventilated area, preferably within a
certified laboratory chemical fume hood.[1][6]

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,
as well as inhalation of vapors.[3]

» Clothing: Do not allow clothing that has become wet with the chemical to remain in contact
with the skin.[3]

o Hygiene: After handling, wash hands thoroughly.[1] Avoid eating, drinking, or smoking in the
work area.[1]

Storage Procedures:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3][7]

Keep away from incompatible materials, including strong oxidizing agents and strong acids.

[4]

Protect containers from physical damage and check for leaks regularly.[3]

Ensure there are no ignition sources, such as open flames or sparks, in the storage area.[3]

Emergency and Disposal Plans

Proper planning for emergencies and waste disposal is a critical component of laboratory
safety.

Emergency First Aid Procedures
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7] Seek medical

attention if irritation persists.[1]

Skin Contact

Immediately remove all contaminated clothing.
[3] Flush the skin with running water for at least
15 minutes.[8] If skin irritation occurs, seek

medical advice.[1]

Move the person to fresh air and keep them

Inhalation comfortable for breathing.[1] If the individual
feels unwell, call a poison center or doctor.[1]
Rinse the mouth with water.[1] Do NOT induce

Ingestion vomiting.[7] Seek medical attention if you feel

unwell.[1]

Spill and Disposal Procedures

Spill Response:

o Ventilate: Ensure the area is well-ventilated.

Evacuate: Clear the area of all personnel.[3]

o Containment: For minor spills, absorb the chemical with a non-combustible absorbent

material such as sand, earth, or vermiculite.[1]

o Collection: Collect the absorbed material and place it into a suitable, sealed container for

disposal.[6][7]

« Decontamination: Clean the spill area thoroughly.

Waste Disposal:
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» Dispose of 4-Butylpyridine as hazardous waste in accordance with local, state, and federal
regulations.[3]

e Do not allow the chemical or its wash water to enter drains.[3]

» Consult with your institution's environmental health and safety department or a licensed
professional waste disposal service for specific guidance.[3] Recycling options may be
available and should be explored.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[3]

e Hazards: The combustion of 4-Butylpyridine can produce toxic fumes, including carbon
oxides and nitrogen oxides.[1][3]

 Firefighter Protection: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 4-
Butylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266651#personal-protective-equipment-for-
handling-4-butylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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